2-propyl-N-[2-(1H-pyrrol-1-yl)ethyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-propyl-N-(2-pyrrol-1-ylethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C13H17N3OS/c1-2-5-12-15-11(10-18-12)13(17)14-6-9-16-7-3-4-8-16/h3-4,7-8,10H,2,5-6,9H2,1H3,(H,14,17)
• InChI Key: IUHORYSFIGVQHI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NCCN2C=CC=C2
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

2-propyl-N-[2-(1H-pyrrol-1-yl)ethyl]-1,3-thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This molecule is also known as PTEC, and it is a thiazole derivative that contains a pyrrole ring. The purpose of

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Pyrrole derivatives are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For example, 2-(1H-Pyrrol-1-yl)ethanol is classified as Acute Tox. 3 Oral, which means it is toxic if swallowed.

Future Directions

The future directions in the study of a compound often involve exploring its potential therapeutic applications, improving its synthesis methods, and studying its mechanism of action in more detail. For pyrrole and its derivatives, many researchers have been working to explore this skeleton to its maximum potential against several diseases or disorders.